Cas no 1864014-42-5 (Cyclohexyl(pyridin-2-yl)methanamine hydrochloride)

Cyclohexyl(pyridin-2-yl)methanamine hydrochloride is a chiral amine derivative featuring a cyclohexyl and pyridinyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural framework allows for versatile functionalization, making it valuable in the synthesis of ligands, catalysts, and intermediates. The pyridine ring contributes to coordination properties, while the cyclohexyl group may influence steric and lipophilic characteristics. This product is typically supplied with high purity, ensuring reliability for synthetic applications. Proper handling under inert conditions is recommended to maintain integrity.
Cyclohexyl(pyridin-2-yl)methanamine hydrochloride structure
1864014-42-5 structure
Product Name:Cyclohexyl(pyridin-2-yl)methanamine hydrochloride
CAS No:1864014-42-5
MF:C12H19ClN2
MW:226.745661973953
CID:5720108
PubChem ID:86263072
Update Time:2025-10-05

Cyclohexyl(pyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-240827
    • AKOS026747748
    • cyclohexyl(pyridin-2-yl)methanamine hydrochloride
    • cyclohexyl(pyridin-2-yl)methanamine;hydrochloride
    • 1864014-42-5
    • F2167-2127
    • Cyclohexyl(pyridin-2-yl)methanamine hydrochloride
    • Inchi: 1S/C12H18N2.ClH/c13-12(10-6-2-1-3-7-10)11-8-4-5-9-14-11;/h4-5,8-10,12H,1-3,6-7,13H2;1H
    • InChI Key: ULCZSFFCCPCHEC-UHFFFAOYSA-N
    • SMILES: Cl.NC(C1C=CC=CN=1)C1CCCCC1

Computed Properties

  • Exact Mass: 226.1236763g/mol
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

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Additional information on Cyclohexyl(pyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of Cyclohexyl(pyridin-2-yl)methanamine hydrochloride (CAS No. 1864014-42-5)

Cyclohexyl(pyridin-2-yl)methanamine hydrochloride (CAS No. 1864014-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexyl and pyridinyl structural motifs, is widely studied for its potential applications in medicinal chemistry and drug development. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular structure of Cyclohexyl(pyridin-2-yl)methanamine hydrochloride combines a cyclohexyl ring with a pyridine moiety, linked via a methanamine group. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and basicity, which are critical for its interactions in biological systems. Researchers often explore its role as a building block or intermediate in synthesizing more complex molecules, particularly those targeting neurological and metabolic pathways.

In recent years, the demand for high-purity intermediates like Cyclohexyl(pyridin-2-yl)methanamine hydrochloride has surged, driven by advancements in drug discovery and precision medicine. The compound's relevance is further highlighted by its inclusion in studies focusing on central nervous system (CNS) disorders and receptor modulation. Its structural flexibility allows for derivatization, enabling the creation of novel analogs with tailored pharmacological profiles.

From a synthetic perspective, Cyclohexyl(pyridin-2-yl)methanamine hydrochloride is typically prepared through reductive amination or nucleophilic substitution reactions, utilizing pyridine-2-carboxaldehyde and cyclohexylamine as key precursors. The hydrochloride salt is then obtained by treating the free base with hydrochloric acid. This process is optimized for scalability and yield, meeting the stringent requirements of GMP-compliant production facilities.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for global supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and identity, adhering to industry standards. These quality control measures are essential for applications in preclinical research and clinical trials.

Emerging trends in AI-driven drug design and computational chemistry have further amplified interest in Cyclohexyl(pyridin-2-yl)methanamine hydrochloride. Its molecular descriptors are frequently used in QSAR modeling and virtual screening, aiding in the identification of potential therapeutic candidates. This synergy between experimental and in silico approaches underscores the compound's versatility in modern research.

Environmental and safety considerations are also paramount when handling Cyclohexyl(pyridin-2-yl)methanamine hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to minimize exposure risks. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for its safe handling and disposal.

In conclusion, Cyclohexyl(pyridin-2-yl)methanamine hydrochloride (CAS No. 1864014-42-5) represents a valuable tool in the arsenal of chemists and pharmacologists. Its multifaceted applications, from drug development to molecular modeling, position it as a compound of enduring significance. As research continues to evolve, its role in addressing unmet medical needs is expected to expand, solidifying its place in the scientific community.

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